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Introduction: The Significance of 1,4-Oxazepan-3-
one

1,4-Oxazepan-3-one is a seven-membered heterocyclic compound featuring both an ether
linkage and a lactam (cyclic amide) functional group. This scaffold is of increasing interest to
researchers in medicinal chemistry and drug development. Its unique three-dimensional
conformation and versatile functional groups make it a valuable building block for the synthesis
of novel therapeutic agents and complex molecules.[1] The precise characterization and purity
assessment of this intermediate are paramount to ensure the integrity, reproducibility, and
safety of downstream applications, from early-stage discovery to final product formulation.

This guide provides a suite of robust analytical methodologies for the comprehensive
characterization of 1,4-Oxazepan-3-one, designed for researchers, quality control scientists,
and drug development professionals. The protocols herein are grounded in established
analytical principles and offer insights into the causality behind experimental choices, ensuring
both technical accuracy and practical applicability.
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Molecular Structure and Physicochemical
Properties

A foundational step in any analytical endeavor is to understand the basic properties of the
analyte. The structure of 1,4-Oxazepan-3-one is presented below, followed by a table
summarizing its key physicochemical properties.

Caption: 2D Structure of 1,4-Oxazepan-3-one.

Table 1: Physicochemical Properties of 1,4-Oxazepan-3-one

Property Value Source
Molecular Formula CsHoNO:2 [2]
Molecular Weight 115.13 g/mol [2]
IUPAC Name 1,4-oxazepan-3-one [2]
CAS Number 61108-69-8 2]

| Exact Mass | 115.063328530 Da |[2] |

Chromatographic Purity Assessment: High-
Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is the cornerstone for determining the purity of moderately polar
organic molecules like 1,4-Oxazepan-3-one. It effectively separates the main component from
process-related impurities and degradation products.[3]

Rationale for Method Selection

» Stationary Phase: A C18 column is selected for its versatility and effectiveness in retaining
compounds of moderate polarity through hydrophobic interactions.

» Mobile Phase: A gradient of water and acetonitrile allows for the elution of a wide range of
potential impurities with varying polarities. The addition of 0.1% formic acid serves two
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purposes: it protonates the analyte to ensure a single ionic state for better peak shape and
improves ionization efficiency for potential hyphenation with mass spectrometry (LC-MS).

o Detection: The lactam chromophore absorbs UV light at low wavelengths. Detection at 210
nm provides high sensitivity for the analyte and many common organic impurities.[3]

Detailed HPLC Protocol
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Sample & Mobile Phase Preparation

Mobile Phase A:
0.1% Formic Acid in Water

Mobile Phase B:
0.1% Formic Acid in Acetonitrile

Sample Solution:
~1 mg/mL in 50:50 ACN/Water

HPLC Analysis

Inject 10 pL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Comprehensive Characterization of
1,4-Oxazepan-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

